molecular formula C5H7ClN2O2 B8411523 5-(Chloromethyl)-4,5-dihydro-4-oxazolecarboxamide

5-(Chloromethyl)-4,5-dihydro-4-oxazolecarboxamide

Cat. No.: B8411523
M. Wt: 162.57 g/mol
InChI Key: ZARPDVXLIOUAKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Chloromethyl)-4,5-dihydro-4-oxazolecarboxamide is a useful research compound. Its molecular formula is C5H7ClN2O2 and its molecular weight is 162.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H7ClN2O2

Molecular Weight

162.57 g/mol

IUPAC Name

5-(chloromethyl)-4,5-dihydro-1,3-oxazole-4-carboxamide

InChI

InChI=1S/C5H7ClN2O2/c6-1-3-4(5(7)9)8-2-10-3/h2-4H,1H2,(H2,7,9)

InChI Key

ZARPDVXLIOUAKP-UHFFFAOYSA-N

Canonical SMILES

C1=NC(C(O1)CCl)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

114 g of chloroacetaldehyde monohydrate, and 84 g of isocyanoacetamide were dissolved in 1000 ml of methanol. The mixture was cooled to 0°-3° C. and a solution of 38 g of 1,8-diazabicyclo[5.4.0]undec-7-ene in 200 ml of methanol was added with string. At this temperature. stirring was continued for 30 minutes, and, after removal of the cooling bath, for an additional hour. The solvent was removed in vacuo and the residue refluxed twice with 1000 ml each time of ethyl acetate. The combined hot extracts were treated with charcoal, filtered while still hot and evaporated to yield the title compound as a crystalline residue, melting point 110°-112° C. after recrystallization from ethyl acetate.
Quantity
114 g
Type
reactant
Reaction Step One
Name
isocyanoacetamide
Quantity
84 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One
Quantity
38 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two

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